Cas no 82560-13-2 (1H-1,2,4-Triazol-3-amine, 5-(1-ethyl-1-methylpropyl)-)
82560-13-2 structure
Product Name:1H-1,2,4-Triazol-3-amine, 5-(1-ethyl-1-methylpropyl)-
CAS No:82560-13-2
MF:C8H16N4
MW:168.239440917969
CID:689191
PubChem ID:13234266
Update Time:2025-04-19
1H-1,2,4-Triazol-3-amine, 5-(1-ethyl-1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazol-3-amine, 5-(1-ethyl-1-methylpropyl)-
- 5-(3-methylpentan-3-yl)-1H-1,2,4-triazol-3-amine
- SCHEMBL9713919
- DTXSID90530664
- SCHEMBL5924179
- 82560-13-2
-
- Inchi: 1S/C8H16N4/c1-4-8(3,5-2)6-10-7(9)12-11-6/h4-5H2,1-3H3,(H3,9,10,11,12)
- InChI Key: SBDOXIAEWKSLIX-UHFFFAOYSA-N
- SMILES: N1C(C(C)(CC)CC)=NC(N)=N1
Computed Properties
- Exact Mass: 168.137496527g/mol
- Monoisotopic Mass: 168.137496527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 67.6Ų
1H-1,2,4-Triazol-3-amine, 5-(1-ethyl-1-methylpropyl)- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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